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Compound of Interest

Compound Name: Paxillin

Cat. No.: B1203293 Get Quote

These protocols provide a comprehensive guide for researchers, scientists, and drug

development professionals to investigate the phosphorylation status of paxillin, a key focal

adhesion adapter protein. Accurate measurement of paxillin phosphorylation is critical for

understanding cellular processes such as cell adhesion, migration, and signaling.

Introduction
Paxillin is a multi-domain scaffold protein that plays a pivotal role in the integration of signals

from the extracellular matrix to the actin cytoskeleton.[1][2][3] Its function and localization are

tightly regulated by post-translational modifications, most notably phosphorylation on tyrosine

and serine residues.[1][3][4][5] Key phosphorylation sites include Tyrosine 31 (Y31), Tyrosine

118 (Y118), and Serine 273 (S273).[2][4] Phosphorylation of these sites by kinases such as

Focal Adhesion Kinase (FAK), Src family kinases, and p21-activated kinase (PAK) modulates

paxillin's interaction with other signaling molecules, thereby influencing focal adhesion

dynamics and cell motility.[1][6][7][8][9]

This document outlines two primary methods for the analysis of paxillin phosphorylation:

Immunoprecipitation followed by Western Blotting, and a direct Western Blotting approach.

Signaling Pathway of Paxillin Phosphorylation
Integrin engagement with the extracellular matrix triggers the recruitment and

autophosphorylation of FAK at Y397, creating a binding site for Src family kinases.[8] The FAK-

Src complex then phosphorylates paxillin at tyrosine residues Y31 and Y118.[2][10]
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Separately, the activation of small GTPases like Rac can lead to the activation of PAK, which in

turn phosphorylates paxillin at serine 273.[6][7] This phosphorylation event is crucial for

regulating the turnover of focal adhesions.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1203293?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Activation-of-signaling-pathways-linked-to-paxillin-phosphorylation-The-localization-of_fig4_313837429
https://pmc.ncbi.nlm.nih.gov/articles/PMC4671736/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4671736/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4671736/
https://journals.biologists.com/jcs/article/118/21/4925/28506/Paxillin-phosphorylation-sites-mapped-by-mass
https://pmc.ncbi.nlm.nih.gov/articles/PMC3277778/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3277778/
https://journals.biologists.com/jcs/article/120/1/137/29571/A-paxillin-tyrosine-phosphorylation-switch
https://pubmed.ncbi.nlm.nih.gov/16717130/
https://pubmed.ncbi.nlm.nih.gov/16717130/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6053249/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6053249/
https://journals.biologists.com/jcs/article/135/7/jcs258764/275040/Phosphorylated-paxillin-and-phosphorylated-FAK
https://www.mybiosource.com/pax-sheep-elisa-kits/paxillin/9501
https://www.cellsignal.com/products/primary-antibodies/paxillin-antibody/2542
https://www.benchchem.com/product/b1203293#paxillin-phosphorylation-assay-protocol
https://www.benchchem.com/product/b1203293#paxillin-phosphorylation-assay-protocol
https://www.benchchem.com/product/b1203293#paxillin-phosphorylation-assay-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203293?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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